Nitrofurazone-13C,15N2
Nitrofurazone-13C,15N2
Nitrofurazone appears as odorless pale yellow needles or yellow powder. pH (saturated aqueous solution) 6.0 - 6.5. Alkaline solutions are dark orange. (NTP, 1992)
Nitrofurazone is a semicarbazone resulting from the formal condensation of semicarbazide with 5-nitrofuraldehyde. A broad spectrum antibacterial drug, although with little activity against Pseudomonas species, it is used as a local application for burns, ulcers, wounds and skin infections. It has a role as an antibacterial drug. It is a semicarbazone and a nitrofuran antibiotic.
Nitrofural or nitrofurazone is a topical anti-infective agent effective against gram-negative and gram-positive bacteria. It is used for superficial wounds, burns, ulcers, and skin infections. Nitrofural has also been administered orally in the treatment of trypanosomiasis. Except for topical drug products formulated for dermatologic application, the FDA withdrew its approval for the use of drug products containing nitrofurazone.
Nitrofurazone can cause cancer according to The Environmental Protection Agency (EPA).
A topical anti-infective agent effective against gram-negative and gram-positive bacteria. It is used for superficial wounds, burns, ulcers, and skin infections. Nitrofurazone has also been administered orally in the treatment of trypanosomiasis.
A topical anti-infective agent effective against gram-negative and gram-positive bacteria. It is used for superficial WOUNDS AND INJURIES and skin infections. Nitrofurazone has also been administered orally in the treatment of TRYPANOSOMIASIS.
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Nitrofurazone is a semicarbazone resulting from the formal condensation of semicarbazide with 5-nitrofuraldehyde. A broad spectrum antibacterial drug, although with little activity against Pseudomonas species, it is used as a local application for burns, ulcers, wounds and skin infections. It has a role as an antibacterial drug. It is a semicarbazone and a nitrofuran antibiotic.
Nitrofural or nitrofurazone is a topical anti-infective agent effective against gram-negative and gram-positive bacteria. It is used for superficial wounds, burns, ulcers, and skin infections. Nitrofural has also been administered orally in the treatment of trypanosomiasis. Except for topical drug products formulated for dermatologic application, the FDA withdrew its approval for the use of drug products containing nitrofurazone.
Nitrofurazone can cause cancer according to The Environmental Protection Agency (EPA).
A topical anti-infective agent effective against gram-negative and gram-positive bacteria. It is used for superficial wounds, burns, ulcers, and skin infections. Nitrofurazone has also been administered orally in the treatment of trypanosomiasis.
A topical anti-infective agent effective against gram-negative and gram-positive bacteria. It is used for superficial WOUNDS AND INJURIES and skin infections. Nitrofurazone has also been administered orally in the treatment of TRYPANOSOMIASIS.
See also: Butacaine Sulfate; Nitrofurazone (component of) ... View More ...
Brand Name:
Vulcanchem
CAS No.:
1217220-85-3
VCID:
VC0029242
InChI:
InChI=1S/C6H6N4O4/c7-6(11)9-8-3-4-1-2-5(14-4)10(12)13/h1-3H,(H3,7,9,11)/b8-3-/i6+1,8+1,9+1
SMILES:
C1=C(OC(=C1)[N+](=O)[O-])C=NNC(=O)N
Molecular Formula:
C6H6N4O4
Molecular Weight:
201.12 g/mol
Nitrofurazone-13C,15N2
CAS No.: 1217220-85-3
Cat. No.: VC0029242
Molecular Formula: C6H6N4O4
Molecular Weight: 201.12 g/mol
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Specification
| Description | Nitrofurazone appears as odorless pale yellow needles or yellow powder. pH (saturated aqueous solution) 6.0 - 6.5. Alkaline solutions are dark orange. (NTP, 1992) Nitrofurazone is a semicarbazone resulting from the formal condensation of semicarbazide with 5-nitrofuraldehyde. A broad spectrum antibacterial drug, although with little activity against Pseudomonas species, it is used as a local application for burns, ulcers, wounds and skin infections. It has a role as an antibacterial drug. It is a semicarbazone and a nitrofuran antibiotic. Nitrofural or nitrofurazone is a topical anti-infective agent effective against gram-negative and gram-positive bacteria. It is used for superficial wounds, burns, ulcers, and skin infections. Nitrofural has also been administered orally in the treatment of trypanosomiasis. Except for topical drug products formulated for dermatologic application, the FDA withdrew its approval for the use of drug products containing nitrofurazone. Nitrofurazone can cause cancer according to The Environmental Protection Agency (EPA). A topical anti-infective agent effective against gram-negative and gram-positive bacteria. It is used for superficial wounds, burns, ulcers, and skin infections. Nitrofurazone has also been administered orally in the treatment of trypanosomiasis. A topical anti-infective agent effective against gram-negative and gram-positive bacteria. It is used for superficial WOUNDS AND INJURIES and skin infections. Nitrofurazone has also been administered orally in the treatment of TRYPANOSOMIASIS. See also: Butacaine Sulfate; Nitrofurazone (component of) ... View More ... |
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| CAS No. | 1217220-85-3 |
| Molecular Formula | C6H6N4O4 |
| Molecular Weight | 201.12 g/mol |
| IUPAC Name | [(Z)-(5-nitrofuran-2-yl)methylideneamino](13C)urea |
| Standard InChI | InChI=1S/C6H6N4O4/c7-6(11)9-8-3-4-1-2-5(14-4)10(12)13/h1-3H,(H3,7,9,11)/b8-3-/i6+1,8+1,9+1 |
| Standard InChI Key | IAIWVQXQOWNYOU-NSMHFMPASA-N |
| Isomeric SMILES | C1=C(OC(=C1)[N+](=O)[O-])/C=[15N]\[15NH][13C](=O)N |
| SMILES | C1=C(OC(=C1)[N+](=O)[O-])C=NNC(=O)N |
| Canonical SMILES | C1=C(OC(=C1)[N+](=O)[O-])C=NNC(=O)N |
| Boiling Point | 236-240 °C |
| Colorform | PALE YELLOW NEEDLES LEMON-YELLOW CRYSTALLINE POWDER |
| Melting Point | 457 to 464 °F (decomposes) (NTP, 1992) 238 °C 457-464 ° F |
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